Cas no 2172231-44-4 (7-hydrazinyl-3-(4-methoxybutyl)-3H-1,2,3triazolo4,5-dpyrimidine)

• Product Name: 7-hydrazinyl-3-(4-methoxybutyl)-3H-1,2,3triazolo4,5-dpyrimidine
• CAS No: 2172231-44-4
• MF: C₉H₁₅N₇O
• MW: 237.261699914932
• CID: 6206795
• PubChem ID: 165578077
• Update Time: 2025-10-18

7-hydrazinyl-3-(4-methoxybutyl)-3H-1,2,3triazolo4,5-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-hydrazinyl-3-(4-methoxybutyl)-3H-1,2,3triazolo4,5-dpyrimidine
• 2172231-44-4
• EN300-1582409
• 7-hydrazinyl-3-(4-methoxybutyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine

• Inchi： 1S/C9H15N7O/c1-17-5-3-2-4-16-9-7(14-15-16)8(13-10)11-6-12-9/h6H,2-5,10H2,1H3,(H,11,12,13)
• InChI Key： SLZMYOFBMDDJSB-UHFFFAOYSA-N
• SMILES： O(C)CCCCN1C2C(=C(NN)N=CN=2)N=N1

Computed Properties

• Exact Mass: 237.13380813g/mol
• Monoisotopic Mass: 237.13380813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 104Ų

Additional information on 7-hydrazinyl-3-(4-methoxybutyl)-3H-1,2,3triazolo4,5-dpyrimidine

7-Hydrazinyl-3-(4-methoxybutyl)-3H-1,2,3-Triazolo[4,5-d]Pyrimidine: A Comprehensive Overview

The compound 7-hydrazinyl-3-(4-methoxybutyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine, identified by the CAS number 2172231-44-4, has garnered significant attention in the field of organic chemistry and pharmacology. This molecule belongs to the class of triazolopyrimidines, which are known for their versatile applications in drug design and synthesis. The structure of this compound is characterized by a fused triazole and pyrimidine ring system, with a hydrazine group at position 7 and a 4-methoxybutyl substituent at position 3. These structural features contribute to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of triazolopyrimidines in the development of novel therapeutic agents. For instance, researchers have explored the potential of 7-hydrazinyl-3-(4-methoxybutyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine as a scaffold for designing inhibitors of various enzymes and receptors. The hydrazine moiety at position 7 is particularly significant as it can act as a nucleophile in various biochemical reactions, making it a valuable component in drug design.

The synthesis of this compound involves a multi-step process that typically includes the formation of the triazolopyrimidine core followed by substitution reactions to introduce the desired substituents. Recent advancements in synthetic methodology have enabled more efficient and selective routes to this compound. For example, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the triazolopyrimidine ring system.

In terms of biological activity, 7-hydrazinyl-3-(4-methoxybutyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine has shown promising results in preliminary assays. Studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase enzymes. Additionally, this compound has been investigated for its antitumor properties, with reports indicating selective cytotoxicity against various cancer cell lines.

The 4-methoxybutyl substituent at position 3 plays a crucial role in modulating the physicochemical properties of the molecule. This group enhances solubility and bioavailability, making it more suitable for pharmacological applications. Furthermore, the methoxy group can participate in hydrogen bonding interactions, which may contribute to the compound's binding affinity towards target proteins.

Recent research has also focused on the potential of this compound as a building block for constructing larger molecular frameworks. For example, it has been used as a precursor for synthesizing macrocyclic compounds with potential applications in drug delivery systems. The ability to functionalize this molecule further underscores its versatility in organic synthesis.

In conclusion, 7-hydrazinyl-3-(4-methoxybutyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine represents a valuable compound with significant potential in drug discovery and development. Its unique structure and versatile properties make it an attractive target for further research. As new synthetic methods and biological assays continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of medicinal chemistry.